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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of cobalt(II) iodide

dihydrate (CoI₂·2H₂O), a compound with applications in catalysis and as a precursor for other

cobalt-containing materials. The document details experimental protocols, presents key data in

a structured format, and illustrates the synthesis workflow.

Introduction
Cobalt(II) iodide is an inorganic compound that exists in several forms, including the anhydrous

salt (CoI₂) and various hydrates, most commonly the hexahydrate (CoI₂(H₂O)₆) and the

dihydrate (CoI₂·2H₂O).[1] The dihydrate is a brownish-red crystalline solid.[2] This guide

focuses on the synthesis of cobalt(II) iodide dihydrate, providing detailed methodologies for its

preparation in a laboratory setting.

Physicochemical Properties
A summary of the key physical and chemical properties of cobalt(II) iodide and its dihydrate

form is presented in the table below. This data is crucial for handling, characterization, and

application of the compound.
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Property Value Reference

Molecular Formula CoH₄I₂O₂ [2]

Formula Weight 348.77 g/mol [2]

Appearance Brownish-red crystal [2][3]

Melting Point 99-101°C (decomposes) [2]

Density 2.90 g/cm³ [2]

Solubility in Water
Soluble, solution color varies

with temperature
[2]

Anhydrous CoI₂ Molar Mass 312.7421 g/mol [1]

Anhydrous CoI₂ Melting Point 515-520 °C (under vacuum) [1]

Anhydrous CoI₂ Boiling Point 570 °C [1]

Synthesis Methodologies
The synthesis of cobalt(II) iodide hydrates can be achieved through several routes. The most

common laboratory preparations involve the reaction of cobalt precursors with a source of

iodide. Two primary methods are detailed below.

Method 1: Reaction of Cobalt(II) Oxide with Hydroiodic
Acid
This method is a straightforward acid-base reaction that yields the hydrated form of cobalt(II)

iodide. The hexahydrate is typically formed, which can then be carefully dehydrated to obtain

the dihydrate.

Reaction: CoO(s) + 2HI(aq) + 5H₂O(l) → CoI₂(H₂O)₆(aq)

Experimental Protocol:

Reagents and Equipment:

Cobalt(II) oxide (CoO)
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Hydroiodic acid (HI), 47-57%

Distilled water

Magnetic stirrer and stir bar

Heating mantle

Round-bottom flask

Condenser

Crystallization dish

Vacuum filtration apparatus

Desiccator

Procedure:

1. In a well-ventilated fume hood, carefully add a stoichiometric amount of cobalt(II) oxide to

a round-bottom flask containing hydroiodic acid.

2. Gently heat the mixture with stirring to facilitate the reaction. The solution will turn a deep

red or green color.

3. Once the cobalt(II) oxide has completely reacted, allow the solution to cool to room

temperature.

4. Slowly evaporate the solvent from the resulting solution to induce crystallization of

cobalt(II) iodide hexahydrate.

5. Collect the crystals by vacuum filtration and wash with a small amount of ice-cold distilled

water.

6. To obtain the dihydrate, the hexahydrate crystals must be carefully dehydrated. This can

be achieved by heating under controlled conditions or by drying in a desiccator over a
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suitable drying agent. The exact temperature and duration will need to be determined

empirically to avoid the formation of the anhydrous salt.

Method 2: Direct Reaction of Cobalt Metal with Iodine
This method involves the direct synthesis of cobalt(II) iodide from its elements. This is often

performed in situ for the preparation of cobalt(II) iodide complexes.[4] The resulting anhydrous

cobalt(II) iodide can then be hydrated.

Reaction: Co(s) + I₂(s) → CoI₂(s) CoI₂(s) + 2H₂O(l) → CoI₂(H₂O)₂(s)

Experimental Protocol:

Reagents and Equipment:

Cobalt powder

Iodine crystals

Acetonitrile (or other suitable solvent)

Inert atmosphere glovebox or Schlenk line

Heating mantle with stirrer

Round-bottom flask

Condenser

Vacuum pump

Procedure:

1. Due to the hygroscopic nature of cobalt(II) iodide, this reaction is best performed under an

inert atmosphere.

2. Add an excess of cobalt powder and a limiting amount of iodine to a round-bottom flask in

a glovebox.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7249109/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249109/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Add acetonitrile to the flask.[4]

4. Heat the mixture to reflux with vigorous stirring. The reaction is indicated by a color

change from green to red-brown.[4][5]

5. After the reaction is complete, the excess cobalt powder can be removed by filtration.

6. The solvent is then removed under vacuum to yield anhydrous cobalt(II) iodide.

7. The anhydrous salt is then carefully hydrated by exposing it to a controlled amount of

water or moist air to form the dihydrate. The green hydrate will form upon exposure to

moisture.[1]

Workflow and Process Visualization
The following diagrams illustrate the logical flow of the synthesis methodologies described

above.

Caption: Workflow for Synthesis Method 1.

Caption: Workflow for Synthesis Method 2.

Safety and Handling
Cobalt(II) iodide is a hazardous substance and should be handled with appropriate safety

precautions.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash hands thoroughly after handling.

H312: Harmful in contact with skin.
P270: Do not eat, drink or smoke when using

this product.

H315: Causes skin irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.
P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

H332: Harmful if inhaled.
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Data compiled from various safety data sheets.

Characterization
The synthesized cobalt(II) iodide dihydrate should be characterized to confirm its identity and

purity. The following techniques are recommended:

Technique Expected Results

Melting Point Analysis Decomposition at 99-101°C.[2]

Infrared (IR) Spectroscopy
Presence of characteristic O-H stretching and

bending vibrations from the water of hydration.

X-ray Diffraction (XRD)
The diffraction pattern should match the known

crystal structure of CoI₂·2H₂O.

Elemental Analysis

The experimentally determined percentages of

Co, I, H, and O should correspond to the

theoretical values for CoI₂·2H₂O.
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Conclusion
The synthesis of cobalt(II) iodide dihydrate can be reliably achieved through the acidification of

cobalt(II) oxide followed by controlled dehydration, or by the direct reaction of cobalt and iodine

followed by hydration. Careful control of the reaction conditions, particularly the amount of

water for hydration, is critical to obtaining the desired dihydrate form. Proper safety measures

must be employed throughout the synthesis and handling of this compound. The

characterization techniques outlined will ensure the identity and purity of the final product,

making it suitable for further research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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